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Compound of Interest

Compound Name: Cyclohexadecane

Cat. No.: B1619725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of materials science and advanced formulations, the selection of appropriate

molecular scaffolds is paramount to achieving desired performance characteristics. This guide

provides a comparative analysis of Cyclohexadecane against other large cycloalkanes—

specifically Cyclododecane, Cyclotetradecane, and Cyclooctadecane—for applications in drug

delivery, cosmetics, and as phase change materials. The comparison is based on their

physicochemical properties and available performance data, offering a valuable resource for

material selection and experimental design.

Physicochemical Properties: A Tabular Comparison
The following tables summarize key quantitative data for Cyclohexadecane and its

counterparts, providing a foundation for understanding their behavior in various applications.

Table 1: General and Thermal Properties
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Property
Cyclododecan
e (C₁₂H₂₄)

Cyclotetradeca
ne (C₁₄H₂₈)

Cyclohexadec
ane (C₁₆H₃₂)

Cyclooctadeca
ne (C₁₈H₃₆)

Molecular Weight

( g/mol )
168.32[1] 196.37[2] 224.43[3] 252.48

Melting Point

(°C)
58-61[4] 54-56.2[2] 62.1[3] ~73

Boiling Point (°C) 243[4] 280.9[2] 318.66 ~343

Enthalpy of

Fusion (kJ/mol)
14.8 28.7 4.18 9.87

Table 2: Physical and Chemical Properties

Property
Cyclododecan
e (C₁₂H₂₄)

Cyclotetradeca
ne (C₁₄H₂₈)

Cyclohexadec
ane (C₁₆H₃₂)

Cyclooctadeca
ne (C₁₈H₃₆)

Density (g/cm³) ~0.855 (solid)[1] ~0.79 (solid)[2] ~0.819 (solid)[5] ~0.83 (solid)

Viscosity (mPa·s) 2.2 (at 65°C)[4]
Not readily

available

Not readily

available

Not readily

available

Water Solubility Insoluble[4] Insoluble Insoluble Insoluble

Solubility in

Organic Solvents

High in non-polar

solvents[4]
Soluble Soluble Soluble

Application-Specific Comparative Analysis
Drug Delivery
Large cycloalkanes, due to their lipophilic nature and solid-state at physiological temperatures,

present potential as carrier molecules for hydrophobic drugs, particularly in topical or

implantable formulations. Their inertness and predictable physical properties are advantageous

for creating stable drug-matrix systems.

Cyclohexadecane (C₁₆H₃₂) in Drug Delivery: With a melting point well above body

temperature, Cyclohexadecane can serve as a solid matrix for the sustained release of
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hydrophobic active pharmaceutical ingredients (APIs). Its high lipophilicity allows for the

solubilization of poorly water-soluble drugs. The rate of drug release would be primarily

governed by diffusion through the solid cycloalkane matrix and the dissolution of the

cycloalkane itself.

Comparison with Other Cycloalkanes:

Cyclododecane (C₁₂H₂₄): Its lower melting point and notable volatility (sublimation) make it

less suitable for long-term drug delivery applications but could be explored for temporary,

localized delivery where the carrier is intended to dissipate.[1][4][6]

Cyclotetradecane (C₁₄H₂₈): With a melting point closer to physiological temperatures, it might

be considered for thermo-responsive drug delivery systems, where a slight increase in local

temperature could trigger a faster release.

Cyclooctadecane (C₁₈H₃₆): Its higher melting point and greater molecular weight suggest it

would provide a slower, more controlled release profile compared to Cyclohexadecane,

making it suitable for applications requiring prolonged drug action.

Experimental Protocol: In Vitro Drug Release from a Cycloalkane Matrix

This protocol outlines a method for evaluating the release of a hydrophobic drug from a solid

cycloalkane matrix.
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Experimental Workflow: In Vitro Drug Release

Preparation of Drug-Cycloalkane Matrix

Dissolution Testing

Place matrix in dissolution medium

Sample Collection

Withdraw aliquots at time intervals

HPLC Analysis

Quantify drug concentration

Data Analysis

Plot cumulative drug release vs. time

Click to download full resolution via product page

Caption: Workflow for in vitro drug release testing.

Methodology:

Preparation of the Drug-Cycloalkane Matrix:

Melt the chosen cycloalkane (e.g., Cyclohexadecane) by heating it just above its melting

point.

Disperse the hydrophobic drug uniformly into the molten cycloalkane at a specific drug-to-

carrier ratio.
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Solidify the mixture by cooling to room temperature, and then form it into a desired shape

(e.g., a small disc).

Dissolution Testing:

Place the drug-loaded cycloalkane matrix into a dissolution apparatus containing a

physiologically relevant medium (e.g., phosphate-buffered saline with a surfactant to

ensure sink conditions).

Maintain a constant temperature (e.g., 37°C) and stirring speed.

Sample Collection:

At predetermined time intervals, withdraw aliquots of the dissolution medium.

Replace the withdrawn volume with fresh, pre-warmed medium to maintain a constant

volume.

HPLC Analysis:

Filter the collected samples.

Analyze the concentration of the released drug in each sample using a validated High-

Performance Liquid Chromatography (HPLC) method.

Data Analysis:

Calculate the cumulative amount of drug released at each time point.

Plot the percentage of cumulative drug release against time to determine the release

profile.

Cosmetics and Personal Care
In cosmetic formulations, large cycloalkanes can function as emollients, texture enhancers, and

structurants in creams, lotions, and color cosmetics. Their waxy nature at room temperature

can provide body and stability to formulations, while their non-polar character offers a unique

skin feel.
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Cyclohexadecane (C₁₆H₃₂) in Cosmetics: Cyclohexadecane's solid, waxy texture at room

temperature makes it a good candidate for structuring oil-based formulations like lipsticks and

balms. As an emollient, it can form an occlusive layer on the skin, reducing transepidermal

water loss (TEWL) and imparting a smooth, non-greasy feel.[7]

Comparison with Other Cycloalkanes:

Cyclododecane (C₁₂H₂₄): Its volatility and ability to sublime without leaving a residue could

be leveraged in products where a temporary effect is desired, such as in certain makeup

applications or as a volatile carrier for fragrances.[1][6] However, its potential for skin

irritation should be considered.[8]

Cyclotetradecane (C₁₄H₂₈) and Cyclooctadecane (C₁₈H₃₆): The choice between these and

Cyclohexadecane would depend on the desired melting point and texture of the final

product. A higher melting point (Cyclooctadecane) would contribute to a harder, more solid

formulation, while a lower melting point (Cyclotetradecane) might be preferred for softer

creams. The larger the cycloalkane, the more occlusive and potentially greasier the skin feel

might be.

Experimental Protocol: Evaluation of Emolliency and Skin Feel

This protocol describes a sensory panel evaluation to assess the performance of cycloalkanes

as emollients in a simple cosmetic base.
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Logical Relationship: Emollient Sensory Evaluation

Formulation Preparation

Sensory Panel Application

Provide coded samples

Attribute Evaluation

Assess skin feel parameters

Quantitative Scoring

Rate on a defined scale

Statistical Analysis

Compare mean scores

Click to download full resolution via product page

Caption: Sensory evaluation process for emollients.

Methodology:

Formulation Preparation:

Prepare simple oil-in-water emulsion bases, each containing one of the cycloalkanes at a

fixed concentration (e.g., 5% w/w). A control formulation without any cycloalkane should

also be prepared.

Sensory Panel:

Recruit a panel of trained sensory assessors.
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Apply a standardized amount of each coded formulation to a designated area on the

panelists' forearms.

Attribute Evaluation:

Panelists evaluate various sensory attributes at different time points (e.g., immediately

after application, after 5 minutes, after 30 minutes).

Key attributes to assess include: spreadability, initial feel (greasiness, waxiness),

absorption time, and after-feel (softness, smoothness, residue).

Quantitative Scoring:

Panelists rate each attribute on a labeled magnitude scale (e.g., 0-10, where 0 = not

perceptible and 10 = highly perceptible).

Statistical Analysis:

Analyze the collected data to determine statistically significant differences in the sensory

profiles of the formulations containing the different cycloalkanes.

Phase Change Materials (PCMs) for Thermal Energy
Storage
Cycloalkanes with melting points in the range of interest for thermal energy management are

promising candidates for organic phase change materials. Their primary advantages include

high latent heat of fusion, chemical stability, and non-corrosiveness.

Cyclohexadecane (C₁₆H₃₂) as a PCM: With a melting point around 62°C, Cyclohexadecane
is suitable for medium-temperature thermal energy storage applications, such as waste heat

recovery and solar thermal systems. Its performance as a PCM is determined by its latent heat

of fusion, thermal conductivity, and cycling stability.

Comparison with Other Cycloalkanes:

Cyclododecane (C₁₂H₂₄): Its melting point of ~60°C is very close to that of

Cyclohexadecane, making it a direct competitor. The choice between them would likely
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depend on the specific latent heat of fusion and cost.

Cyclotetradecane (C₁₄H₂₈): With a slightly lower melting point (~55°C), it could be used in

applications requiring a lower operating temperature.

Cyclooctadecane (C₁₈H₃₆): Its higher melting point (~73°C) extends the potential application

range to higher temperatures. The trend of increasing latent heat with molecular weight in

linear alkanes suggests that Cyclooctadecane might offer a higher energy storage density.

Experimental Protocol: Characterization of Thermal Properties of Cycloalkanes as PCMs

Differential Scanning Calorimetry (DSC) is a standard technique to determine the key thermal

properties of PCMs.

Experimental Workflow: DSC Analysis of PCMs

Sample Preparation

DSC Measurement

Hermetically seal in pan

Heating Ramp

Determine melting properties

Cooling Ramp

Determine solidification properties

Data Analysis

Calculate melting point and latent heat of fusion Determine solidification point and supercooling

Click to download full resolution via product page

Caption: Workflow for DSC analysis of PCMs.

Methodology:
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Sample Preparation:

Accurately weigh a small amount (5-10 mg) of the cycloalkane into an aluminum DSC pan.

Hermetically seal the pan to prevent any loss of material due to sublimation or evaporation

during heating. An empty sealed pan is used as a reference.

DSC Measurement:

Place the sample and reference pans into the DSC instrument.

Subject the sample to a controlled heating and cooling cycle under an inert atmosphere

(e.g., nitrogen). A typical cycle would be:

Equilibrate at a temperature below the expected melting point.

Heat at a constant rate (e.g., 10°C/min) to a temperature above the melting point.

Hold isothermally for a few minutes to ensure complete melting.

Cool at the same constant rate to the initial temperature.

Data Analysis:

From the heating curve, determine the onset temperature of melting (melting point) and

the integrated area of the endothermic peak (latent heat of fusion).

From the cooling curve, determine the onset temperature of crystallization (solidification

point) and the integrated area of the exothermic peak (latent heat of solidification). The

difference between the melting and solidification points indicates the degree of

supercooling.

Repeat the heating and cooling cycles multiple times to assess the thermal cycling stability

of the material.

Conclusion
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Cyclohexadecane and its larger cycloalkane counterparts offer a range of interesting

properties for specialized applications. The choice among them depends critically on the

desired melting point, volatility, and textural characteristics for the specific application. While

Cyclohexadecane presents a balanced profile for medium-temperature applications,

Cyclododecane's volatility is a unique feature, and the higher melting points of

Cyclotetradecane and Cyclooctadecane extend their utility to different temperature ranges. The

provided experimental protocols offer a starting point for the systematic evaluation and

comparison of these materials to enable informed selection for innovative product

development. Further research focusing on direct comparative studies would be invaluable for

a more definitive performance assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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